Cas no 953780-40-0 (Methyl 5-fluoro-6-methoxynicotinate)

Methyl 5-fluoro-6-methoxynicotinate is a fluorinated nicotinate derivative with applications in pharmaceutical and agrochemical synthesis. Its key structural features include a fluorine substituent at the 5-position and a methoxy group at the 6-position of the pyridine ring, enhancing reactivity and selectivity in coupling reactions. The methyl ester moiety provides versatility for further functionalization, making it a valuable intermediate in medicinal chemistry. The compound exhibits stability under standard handling conditions and is compatible with a range of synthetic transformations. Its well-defined purity and consistent performance make it suitable for research and industrial-scale applications requiring precise fluorinated building blocks.

Methyl 5-fluoro-6-methoxynicotinate structure

953780-40-0 structure

Product Name:Methyl 5-fluoro-6-methoxynicotinate

CAS No:953780-40-0

MF:C₈H₈FNO₃

MW:185.152425765991

MDL:MFCD14698157

CID:1036591

PubChem ID:46311253

Update Time:2025-10-24

Methyl 5-fluoro-6-methoxynicotinate Chemical and Physical Properties

Names and Identifiers

- Methyl 5-fluoro-6-methoxynicotinate
- METHYL 5-FLUORO-2-METHOXYNICOTINATE
- Methyl 5-fluoro-6-methoxynicotite
- methyl 5-fluoro-6-methoxypyridine-3-carboxylate
- AK128807
- HJBPCUZDKHCJRR-UHFFFAOYSA-N
- FCH1153406
- AX8250869
- ST2419598
- Z5402
- Methyl 3-fluoro-2-methoxy-5-pyridinecarboxylate
- Methyl5-fluoro-6-methoxynicotinate
- 953780-40-0
- MFCD14698157
- AKOS016000677
- SCHEMBL1063745
- DB-125314
- SY103109
- CS-0061918
- DS-1609
- MDL： MFCD14698157
- Inchi： 1S/C8H8FNO3/c1-12-7-6(9)3-5(4-10-7)8(11)13-2/h3-4H,1-2H3
- InChI Key： HJBPCUZDKHCJRR-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(F)C(OC)=NC=1)OC

Computed Properties

Exact Mass: 185.04882128g/mol
Monoisotopic Mass: 185.04882128g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 48.4
XLogP3: 1.1

Experimental Properties

Boiling Point: 242.2±40.0°C at 760 mmHg

Methyl 5-fluoro-6-methoxynicotinate Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Inert atmosphere,Room Temperature

Methyl 5-fluoro-6-methoxynicotinate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM177629-1g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	97%	1g	$157	2022-06-09
Chemenu	CM177629-5g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	97%	5g	$436	2022-06-09
Chemenu	CM177629-1g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	97%	1g	$169	2021-08-05
Chemenu	CM177629-5g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	97%	5g	$389	2021-08-05
Chemenu	CM177629-10g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	97%	10g	$585	2021-08-05
Chemenu	CM177629-25g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	97%	25g	$879	2021-08-05
ChemScence	CS-0061918-250mg	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	99.87%	250mg	$57.0	2022-04-26
ChemScence	CS-0061918-1g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	99.87%	1g	$140.0	2022-04-26
ChemScence	CS-0061918-5g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	99.87%	5g	$427.0	2022-04-26
ChemScence	CS-0061918-10g	Methyl 5-fluoro-6-methoxynicotinate	953780-40-0	99.87%	10g	$818.0	2022-04-26

Methyl 5-fluoro-6-methoxynicotinate Production Method

Production Method 1

851386-35-1

953780-40-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Methanol ; overnight, 0.3 MPa, 65 °C; 65 °C → rt

Reference

: Pyridyl amide derivatives, processes for preparing them, pharmaceutical compositions containing them, and their use as T-type calcium channel antagonists

, World Intellectual Property Organization, , ,

Production Method 2

124432-70-8

953780-40-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Dichloro[1,1′-bis(diphenylphosphino)ferrocene]palladium(II) dichloromethane addu… , BINAP Solvents: Methanol ; 20 h, 120 psi, 120 °C

Reference

: Preparation of heteroaryl substituted heterocyclyl sulfones as voltage gated calcium channel blockers

, United States, , ,

Production Method 3

959616-64-9

953780-40-0

Reaction Conditions

1.1 Reagents: Formic acid , Triethylamine Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; rt → 100 °C; 4 h, 100 °C

Reference

: Preparation of 1,4,6-triaza-1H-indene compounds as colony stimulating factor 1 receptor modulators

, World Intellectual Property Organization, , ,

Production Method 4

89402-44-8

953780-40-0

Reaction Conditions

1.1 Reagents: Triethylamine Catalysts: Palladium diacetate , 1,1′-(9,9-Dimethyl-9H-xanthene-4,5-diyl)bis[1,1-diphenylphosphine] ; 1 min, rt; 17 h, 65 °C

Reference

: Preparation of 5-fluoronicotinamide derivatives as selective HDAC6 inhibitors for treating heart diseases

, World Intellectual Property Organization, , ,

Production Method 5

959616-64-9

953780-40-0

Reaction Conditions

1.1 Reagents: Formic acid , Triethylamine Catalysts: Tetrakis(triphenylphosphine)palladium Solvents: Dimethylformamide ; rt; 1 h, 50 - 60 °C; 140 min, 90 - 100 °C; rt; 1 h, 90 - 100 °C; 100 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Ethyl acetate , Water ; pH 4.8

Reference

: Preparation of naphthyridinones and related compounds as antibacterial agents

, Japan, , ,

Methyl 5-fluoro-6-methoxynicotinate Raw materials

Methyl 5-fluoro-6-methoxynicotinate Preparation Products

Methyl 5-fluoro-6-methoxynicotinate (953780-40-0)

Methyl 5-fluoro-6-methoxynicotinate Related Literature

1. Aggregation kinetics and gel formation in modestly concentrated suspensions of oppositely charged model ceramic colloids: a numerical study

M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
2. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
3. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4. An all-solid-state asymmetric device based on a polyaniline hydrogel for a high energy flexible supercapacitor†

Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
5. An artificial CO-releasing metalloprotein built by histidine-selective metallation†

Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996

Related Categories

953780-40-0 (Methyl 5-fluoro-6-methoxynicotinate) Related Products

Recommended suppliers

烟台朗裕新材料科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent

SunaTech Inc.

Gold Member

Audited Supplier

CN Supplier

Reagent

Zhangzhou Sinobioway Peptide Co.,Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shanghai Bent Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk